Cas no 863305-83-3 (7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile)

• Product Name: 7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile
• CAS No: 863305-83-3
• MF: C₁₅H₁₀F₃N₅
• MW: 317.268612384796
• MDL: MFCD03791200
• CID: 3061118
• PubChem ID: 2783020
• Update Time: 2025-10-28

7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>7-Amino-2-methyl-3-(3-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine-6-c arbonitrile
• DTXSID001126732
• 7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]-pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• 2W-0357
• MFCD03791200
• 7-Amino-2-methyl-3-(3-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• AKOS005069958
• 863305-83-3
• CS-0330828
• 7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile

• MDL： MFCD03791200
• Inchi： 1S/C15H10F3N5/c1-8-12(9-3-2-4-11(5-9)15(16,17)18)14-21-7-10(6-19)13(20)23(14)22-8/h2-5,7H,20H2,1H3
• InChI Key： FGMPVSLWIIHBQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C)=NN2C(=C(C#N)C=NC2=1)N)(F)F

Computed Properties

• Exact Mass: 317.08882983Da
• Monoisotopic Mass: 317.08882983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 230-232°C

7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo1,5-apyrimidine-6-carbonitrile

7-Amino-2-methyl-3-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile: A Comprehensive Overview in Modern Pharmaceutical Research

The compound with the CAS number 863305-83-3, specifically named as 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a trifluoromethyl group and the pyrazolo[1,5-a]pyrimidine core makes it an intriguing candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of small molecule drugs. In the context of 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile, this substituent plays a crucial role in defining its chemical behavior and biological activity.

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in pharmaceutical research, exhibiting a wide range of biological activities including antiviral, anticancer, and anti-inflammatory properties. The compound's nitrile group at the 6-position adds another layer of complexity, influencing its reactivity and potential interactions with biological targets. This combination of structural elements makes 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazolo[1,5-a]pyrimidine derivatives have shown promise as kinase inhibitors, particularly in targeting pathways involved in cancer cell proliferation and survival. The trifluoromethyl group's electron-withdrawing nature can enhance the compound's binding affinity to its target proteins, potentially leading to more effective therapeutic outcomes. Preliminary studies suggest that this compound may inhibit specific kinases involved in tumor growth and progression.

Additionally, the amine group at the 7-position provides a site for further functionalization, allowing for the development of more complex derivatives with enhanced pharmacological properties. This flexibility makes 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

In vitro studies have begun to unravel the mechanistic basis of this compound's activity. Initial experiments indicate that it interacts with specific enzymes and receptors involved in cellular signaling pathways relevant to cancer. The trifluoromethyl group appears to play a critical role in modulating these interactions, potentially leading to potent inhibition of target proteins. Further research is needed to fully elucidate the molecular mechanisms underlying its effects.

The synthesis of 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, enabling researchers to access this compound more efficiently.

The potential applications of this compound extend beyond oncology. Its structural features make it a versatile scaffold for exploring new therapeutic modalities. For instance, its ability to modulate kinase activity suggests potential applications in treating inflammatory diseases and infectious disorders. The nitrile group also offers opportunities for further derivatization, allowing for the development of compounds with tailored pharmacological profiles.

As research continues to uncover new biological activities and synthetic strategies for pyrazolo[1,5-a]pyrimidine derivatives, compounds like 7-Amino-2-methyl-3-(trifluoromethyl)phenyl-pyrazolo[1,5-a]pyrimidine-6-carbonitrile are likely to play an increasingly important role in drug discovery and development. Their unique structural features and promising biological activities make them valuable tools for researchers seeking to develop novel therapeutics.

The future directions for research on this compound include exploring its potential as an anticancer agent through preclinical studies and clinical trials. Additionally, investigating its interactions with other biological targets may reveal new therapeutic applications beyond oncology. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of this promising scaffold.